4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-{4-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-methylpyrimidine

• Molecular Formula: C20H21F4N7
• Molecular Weight: 435.4 g/mol
• IUPAC Name: 4-(3,5-dimethylpyrazol-1-yl)-6-[4-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-2-methylpyrimidine
• InChI: InChI=1S/C20H21F4N7/c1-12-8-13(2)31(28-12)18-10-17(26-14(3)27-18)29-4-6-30(7-5-29)19-16(21)9-15(11-25-19)20(22,23)24/h8-11H,4-7H2,1-3H3
• InChI Key: OAZGVJJGCJAUSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC(=N2)C)N3CCN(CC3)C4=C(C=C(C=N4)C(F)(F)F)F)C

Description

4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-{4-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-methylpyrimidine is a complex organic compound known for its diverse applications in scientific research. This compound features a pyrazole ring, a pyridine ring with fluorine and trifluoromethyl substituents, and a piperazine ring, making it a unique molecule with potential pharmacological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-{4-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-2-methylpyrimidine involves multiple steps, starting with the preparation of the pyrazole and pyridine intermediates. The pyrazole intermediate can be synthesized by reacting 3,5-dimethyl-1H-pyrazole with appropriate reagents under controlled conditions . The pyridine intermediate is prepared by introducing fluorine and trifluoromethyl groups to the pyridine ring . These intermediates are then